Cas no 561012-68-8 (1-(6-Hydrazinylpyridin-3-yl)sulfonyl-4-methylpiperazine)

• Product Name: 1-(6-Hydrazinylpyridin-3-yl)sulfonyl-4-methylpiperazine
• CAS No: 561012-68-8
• MF: C₁₀H₁₇N₅O₂S
• MW: 271.33927989006
• CID: 3106145
• PubChem ID: 2461353
• Update Time: 2025-04-21

1-(6-Hydrazinylpyridin-3-yl)sulfonyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• [5-(4-Methyl-piperazine-1-sulfonyl)-pyridin-2-yl]-hydrazine
• DB-132506
• MLS002166225
• CHEMBL1612129
• SR-01000045328
• EN300-06648
• SR-01000045328-1
• (5-(4-Methyl-piperazine-1-sulfonyl)-pyridin-2-yl)-hydrazine
• 1-[(6-Hydrazinyl-3-pyridinyl)sulfonyl]-4-methylpiperazine
• Z96092007
• [5-(4-methylpiperazin-1-yl)sulfonylpyridin-2-yl]hydrazine
• HMS3049I04
• 1-[(6-hydrazinylpyridin-3-yl)sulfonyl]-4-methylpiperazine
• 561012-68-8
• 804-922-1
• CS-0220434
• G58034
• MFCD04612888
• SMR001248576
• 1-(6-hydrazinylpyridine-3-sulfonyl)-4-methylpiperazine
• HMS1719H01
• AKOS002781576
• SCHEMBL1303263
• 1-(6-Hydrazinylpyridin-3-yl)sulfonyl-4-methylpiperazine

• Inchi： 1S/C10H17N5O2S/c1-14-4-6-15(7-5-14)18(16,17)9-2-3-10(13-11)12-8-9/h2-3,8H,4-7,11H2,1H3,(H,12,13)
• InChI Key： LIVHBFWELMRSAR-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=CC=1)NN)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 271.11029598Da
• Monoisotopic Mass: 271.11029598Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides